Cas no 1337202-21-7 (3-(4-chloro-3-methoxyphenyl)pyrrolidine)

• Product Name: 3-(4-chloro-3-methoxyphenyl)pyrrolidine
• CAS No: 1337202-21-7
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 5913337
• PubChem ID: 83703307
• Update Time: 2025-08-03

3-(4-chloro-3-methoxyphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-methoxyphenyl)pyrrolidine
• EN300-1984270
• 1337202-21-7

• Inchi： 1S/C11H14ClNO/c1-14-11-6-8(2-3-10(11)12)9-4-5-13-7-9/h2-3,6,9,13H,4-5,7H2,1H3
• InChI Key： HZQMWFZPDYGRFN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)C1CNCC1

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(4-chloro-3-methoxyphenyl)pyrrolidine

Professional Introduction to Compound with CAS No. 1337202-21-7 and Product Name: 3-(4-chloro-3-methoxyphenyl)pyrrolidine

The compound identified by the CAS number 1337202-21-7 and the product name 3-(4-chloro-3-methoxyphenyl)pyrrolidine represents a significant molecule in the realm of pharmaceutical chemistry. This compound, featuring a pyrrolidine core substituted with a 4-chloro-3-methoxyphenyl group, has garnered attention due to its structural complexity and potential biological activities. The pyrrolidine ring is a common motif in drug discovery, known for its ability to contribute to bioisosteric properties, which can enhance binding affinity and metabolic stability. The presence of both chloro and methoxy substituents on the aromatic ring introduces unique electronic and steric effects, making this compound a promising candidate for further investigation.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules targeting neurological disorders. The structural features of 3-(4-chloro-3-methoxyphenyl)pyrrolidine suggest potential applications in this area. Specifically, the pyrrolidine scaffold is frequently found in drugs that modulate neurotransmitter systems, such as GABA receptors and serotonin receptors. The chloro and methoxy groups can influence the compound's interaction with these targets by altering its lipophilicity and electronic distribution. Preliminary studies have indicated that such modifications can enhance binding affinity and selectivity, which are critical factors in drug design.

One of the most exciting aspects of this compound is its potential in the development of novel therapeutic agents. The 4-chloro-3-methoxyphenyl moiety is particularly noteworthy, as it has been shown to enhance the pharmacokinetic properties of related compounds. For instance, studies have demonstrated that similar aromatic substitutions can improve oral bioavailability and reduce metabolic clearance. These findings are particularly relevant in the context of central nervous system (CNS) drugs, where poor penetration through the blood-brain barrier often limits therapeutic efficacy. The structural features of 3-(4-chloro-3-methoxyphenyl)pyrrolidine may offer a solution to this challenge by optimizing molecular properties for better CNS penetration.

Furthermore, the compound's potential role in drug discovery extends beyond neurological applications. The pyrrolidine core is also found in compounds targeting other therapeutic areas, such as cancer and inflammation. The ability to fine-tune the electronic and steric properties of this scaffold allows for the development of molecules with tailored biological activities. For example, recent research has shown that pyrrolidine derivatives can exhibit inhibitory effects on kinases and other enzymes involved in cancer pathways. The chloro and methoxy substituents may play a crucial role in modulating these interactions, making 3-(4-chloro-3-methoxyphenyl)pyrrolidine a valuable scaffold for further exploration.

The synthesis of 3-(4-chloro-3-methoxyphenyl)pyrrolidine presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules with high yield and purity. Modern techniques, such as transition metal-catalyzed cross-coupling reactions, have enabled the efficient construction of the pyrrolidine ring and the introduction of aromatic substituents. These methods not only improve efficiency but also allow for greater flexibility in modifying the structure for optimal biological activity.

In conclusion, 3-(4-chloro-3-methoxyphenyl)pyrrolidine (CAS No. 1337202-21-7) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into neurological disorders, cancer therapy, and other therapeutic areas. The combination of computational modeling and experimental validation will be crucial in elucidating its biological activities and developing novel drug candidates based on this scaffold.